![molecular formula C7H4F4O B092364 3-(Trifluoromethoxy)fluorobenzene CAS No. 1077-01-6](/img/structure/B92364.png)
3-(Trifluoromethoxy)fluorobenzene
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Overview
Description
3-(Trifluoromethoxy)fluorobenzene, also known as 3-TFMFB, is a highly versatile compound with a wide range of applications in the fields of organic synthesis, chemical research, and biochemistry. It is a colorless, volatile liquid with a strong, sweet odor. 3-TFMFB is an important building block for the synthesis of various compounds, including pharmaceuticals, agrochemicals, and biocides. It is also used in the manufacture of a variety of other products, such as perfumes, dyes, and lubricants.
Scientific Research Applications
Crystal Structure Analysis
3-(Trifluoromethoxy)fluorobenzene and similar compounds are studied for their unique C−H···F interactions in crystalline structures. Research by Thalladi et al. (1998) delved into the weak acceptor capabilities of the C−F group in compounds like fluorobenzenes, which are liquids at room temperature. Their study highlights the importance of such interactions in determining crystal structures (Thalladi et al., 1998).
Chemical Synthesis and Reactivity
Fluorobenzene derivatives, including this compound, are key in the field of synthetic organic chemistry. Koike and Akita (2016) emphasize the role of photoredox catalysis in the fluoromethylation of carbon-carbon multiple bonds, indicating the compound's utility in synthesizing organofluorine compounds (Koike & Akita, 2016).
Molecular Structure and Distortions
The molecular structure of fluorobenzene, a relative of this compound, has been thoroughly analyzed. Boggs et al. (1982) used ab initio gradient methods to determine the C−F bond distance and ring structure, providing insights into the molecular geometry and electronic structure of such compounds (Boggs et al., 1982).
Electrophilic Fluorination
The process of electrophilic fluorination is critical in the chemistry of fluorobenzenes. Coe et al. (1998) discovered that trifluoromethanesulfonic acid is an effective solvent for promoting the direct elemental fluorination of aromatics, including fluorobenzene derivatives (Coe et al., 1998).
Environmental Interactions and Biotransformation
The interaction of fluorobenzenes with the environment, especially their biotransformation, is a significant area of research. Finkelstein et al. (2000) investigated the transformation of monofluorophenols, which are structurally similar to this compound, by Rhodococcus opacus 1cp. Their work shed light on the formation of hydroxylated intermediates in the biotransformation process (Finkelstein et al., 2000).
Safety and Hazards
Future Directions
The trifluoromethoxy functional group has received increasing attention in recent years due to its distinctive properties such as good metabolic stability, appropriate lipophilicity, and special electrical properties . The development of new reagents and new strategies of direct trifluoromethoxylation are attracting the enthusiasm of many fluorine chemical workers .
Mechanism of Action
Target of Action
3-(Trifluoromethoxy)fluorobenzene is primarily used as a reagent in the Suzuki–Miyaura (SM) cross-coupling reaction . This reaction is a widely-applied transition metal catalysed carbon–carbon bond forming reaction . The success of this reaction originates from a combination of exceptionally mild and functional group tolerant reaction conditions, with a relatively stable, readily prepared and generally environmentally benign organoboron reagent .
Mode of Action
In the Suzuki–Miyaura coupling reaction, this compound participates in electronically divergent processes with the metal catalyst . Oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form the new Pd–C bond . Transmetalation occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .
Biochemical Pathways
The predominant pathway of 3-fluorobenzoate includes a 1,6-dioxygenation reaction to yield fluoromuconic acids . Defluorination then occurs to yield muconate . 4-Fluorobenzoate is degraded by Pseudomonas sp. in similar pathways to 3-fluorobenzoate .
Result of Action
The result of the action of this compound in the Suzuki–Miyaura coupling reaction is the formation of a new carbon–carbon bond . This is a crucial step in the synthesis of many complex organic compounds.
properties
IUPAC Name |
1-fluoro-3-(trifluoromethoxy)benzene |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4F4O/c8-5-2-1-3-6(4-5)12-7(9,10)11/h1-4H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AUKDFDQPJWJEDH-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)F)OC(F)(F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4F4O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20380452 |
Source
|
Record name | 3-(Trifluoromethoxy)fluorobenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20380452 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
180.10 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1077-01-6 |
Source
|
Record name | 3-(Trifluoromethoxy)fluorobenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20380452 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-Fluoro-3-(trifluoromethoxy)benzene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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